Cas no 139344-94-8 (Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)-)

• Product Name: Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)-
• CAS No: 139344-94-8
• MF: C₁₇H₂₃NO
• MW: 257.370624780655
• CID: 1278203
• PubChem ID: 15733983
• Update Time: 2025-04-20

Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarbonitrile, 2-hexyl-1-(4-methoxyphenyl)-
• 2-hexyl-1-(4-methoxyphenyl)cyclopropane-1-carbonitrile
• DTXSID70577658
• 139344-94-8

• Inchi： 1S/C17H23NO/c1-3-4-5-6-7-15-12-17(15,13-18)14-8-10-16(19-2)11-9-14/h8-11,15H,3-7,12H2,1-2H3
• InChI Key： FWKSJHXLAFZORI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(C#N)CC1CCCCCC

Computed Properties

• Exact Mass: 257.17809
• Monoisotopic Mass: 257.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02